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Compound of Interest

Compound Name: 13-O-Acetylcorianin

Cat. No.: B1182243 Get Quote

An In-depth Technical Guide to 13-O-Acetylcorianin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 13-O-Acetylcorianin, a

sesquiterpenoid lactone of the picrotoxane family. It covers the compound's chemical structure,

physicochemical properties, biological activity, and hypothesized mechanism of action, with a

focus on presenting quantitative data and experimental methodologies.

Chemical Structure and Properties
13-O-Acetylcorianin is a naturally occurring neurotoxin found in plants of the Coriaria genus,

such as Coriaria intermedia and Coriaria microphylla.[1][2] Its complex polycyclic structure is

characteristic of picrotoxane sesquiterpenoids and features an acetyl group at the 13th

position.[3] This modification is believed to influence its lipophilicity and may affect its potency

and toxicokinetics. The chemical identity and properties of 13-O-Acetylcorianin are

summarized in the tables below.

Table 1: Chemical Identifiers for 13-O-Acetylcorianin
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Identifier Value

IUPAC Name

[(1R,2S,4R,5R,8S,9R,12S,13R,14R)-1-hydroxy-

13-methyl-11-oxo-14-prop-1-en-2-yl-3,7,10-

trioxapentacyclo[6.4.1.1⁹,¹².0²,⁴.0⁵,¹³]tetradecan-

5-yl] acetate[3]

Molecular Formula C₁₇H₂₀O₇[3]

CAS Number 108887-44-1

Canonical SMILES
CC(=C)C1C2C3C4(C(CO3)

(C5C(C4(C1C(=O)O2)O)O5)OC(=O)C)C

Isomeric SMILES

CC(=C)[C@@H]1[C@@H]2[C@@H]3[C@]4(--

INVALID-LINK--([C@H]5--INVALID-LINK--

O5)OC(=O)C)C

InChI

InChI=1S/C17H20O7/c1-6(2)8-9-14(19)22-

10(8)11-15(4)16(5-21-11,24-7(3)18)12-13(23-

12)17(9,15)20/h8-13,20H,1,5H2,2-

4H3/t8-,9+,10+,11+,12+,13-,15-,16+,17-/m0/s1

InChI Key GHRWKEZPHWVFKN-VKLNUZRBSA-N

Table 2: Physicochemical Properties of 13-O-
Acetylcorianin

Property Value Source

Molecular Weight 336.3 g/mol

Boiling Point 516.4±50.0 °C (Predicted)

Density 1.45±0.1 g/cm³ (Predicted)

pKa 12.49±0.70 (Predicted)

Note: Experimental data for many physicochemical properties are not extensively documented

in publicly available literature. The values presented are largely predicted from computational

models.
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Biological Activity and Mechanism of Action
The primary biological effect of 13-O-Acetylcorianin is its potent neurotoxicity. This activity

stems from its function as a non-competitive antagonist of the γ-aminobutyric acid type A

(GABA-A) receptor. The GABA-A receptor is a crucial component of inhibitory

neurotransmission in the central nervous system of both vertebrates and insects. By blocking

the chloride ion channel of the GABA-A receptor, 13-O-Acetylcorianin and related picrotoxane

sesquiterpenoids inhibit the hyperpolarizing effect of GABA, leading to hyperexcitability and

convulsions. While comprehensive biological data for 13-O-Acetylcorianin is limited, the

activity of structurally related compounds from the Coriaria genus is well-documented.

Hypothesized Signaling Pathway
The interaction of 13-O-Acetylcorianin with the GABA-A receptor is a critical aspect of its

neurotoxic action. The following diagram illustrates this hypothesized signaling pathway.
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Isolated Compound

Mass Spectrometry (MS)
- Molecular Weight

- Elemental Formula

NMR Spectroscopy
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UV-Vis Spectroscopy
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Proposed Structure of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1182243?utm_src=pdf-body-img
https://www.benchchem.com/product/b1182243?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/13_O_Acetylcorianin_A_Comprehensive_Technical_Overview.pdf
https://www.benchchem.com/pdf/13_O_Acetylcorianin_A_Technical_Guide_to_its_Discovery_and_Origin.pdf
https://www.benchchem.com/product/b1632539?utm_src=pdf-header-pricing
https://www.benchchem.com/product/b1182243#13-o-acetylcorianin-chemical-structure-and-properties
https://www.benchchem.com/product/b1182243#13-o-acetylcorianin-chemical-structure-and-properties
https://www.benchchem.com/product/b1182243#13-o-acetylcorianin-chemical-structure-and-properties
https://www.benchchem.com/product/b1182243#13-o-acetylcorianin-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1182243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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